Cas no 1423308-47-7 ([(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate)

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate is a specialized chemical compound featuring a unique combination of functional groups, including a cyanocyclohexylcarbamoyl moiety and a chloro-ethoxy-substituted pyridine carboxylate ester. This structure suggests potential utility as an intermediate in agrochemical or pharmaceutical synthesis, where its reactivity profile may facilitate further derivatization. The presence of both electron-withdrawing (cyano, chloro) and electron-donating (ethoxy) groups could enhance selectivity in targeted reactions. Its ester linkage offers versatility for hydrolysis or transesterification, while the carbamoyl group may contribute to binding interactions in biologically active molecules. The compound's structural complexity underscores its value in precision organic synthesis, particularly in constructing heterocyclic frameworks with tailored substituents.
[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate structure
1423308-47-7 structure
Product Name:[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate
CAS No:1423308-47-7
MF:C17H20ClN3O4
MW:365.811403274536
CID:5961159
PubChem ID:48099415
Update Time:2025-11-01

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AKOS034624770
    • [(1-cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate
    • EN300-7509169
    • [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 3-chloro-6-ethoxypyridine-2-carboxylate
    • Z840219714
    • 1423308-47-7
    • [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate
    • Inchi: 1S/C17H20ClN3O4/c1-2-24-14-7-6-12(18)15(20-14)16(23)25-10-13(22)21-17(11-19)8-4-3-5-9-17/h6-7H,2-5,8-10H2,1H3,(H,21,22)
    • InChI Key: UBAUOTYMCCJJCX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1C(=O)OCC(NC1(C#N)CCCCC1)=O)OCC

Computed Properties

  • Exact Mass: 365.1142338g/mol
  • Monoisotopic Mass: 365.1142338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 101Ų

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7509169-0.05g
[(1-cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate
1423308-47-7 95.0%
0.05g
$212.0 2025-03-10

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate

Introduction to [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate (CAS No. 1423308-47-7)

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate, with the CAS number 1423308-47-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexyl group, a cyano group, and a pyridine ring, which collectively contribute to its potential therapeutic applications.

The cyclohexyl group in the structure of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate provides steric hindrance and enhances the compound's lipophilicity, which can be crucial for its bioavailability and cellular uptake. The cyano group, on the other hand, is known for its ability to modulate biological activity and can influence the compound's binding affinity to specific receptors or enzymes. The pyridine ring, with its chlorine and ethoxy substituents, adds to the compound's chemical diversity and can enhance its pharmacological properties.

Recent studies have explored the potential of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This mechanism of action suggests that it could be effective against various types of cancer, including breast cancer and colorectal cancer.

In addition to its therapeutic potential, [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate has also been investigated for its use in chemical synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material in the development of novel drugs and materials, highlighting its versatility in synthetic chemistry.

The synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate involves several steps, including the formation of the cyclohexyl cyanide intermediate and subsequent reactions to introduce the pyridine ring and other functional groups. The efficiency and yield of these synthetic routes have been optimized through various methods, such as microwave-assisted synthesis and catalytic processes, to improve scalability and reduce costs.

Clinical trials are currently underway to evaluate the safety and efficacy of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 3-chloro-6-ethoxypyridine-2-carboxylate (CAS No. 1423308-47-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a crucial role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD